3-(Benzyloxy)-2-(propan-2-yloxy)pyridine

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 3-phenylmethoxy-2-propan-2-yloxypyridine
• InChI: InChI=1S/C15H17NO2/c1-12(2)18-15-14(9-6-10-16-15)17-11-13-7-4-3-5-8-13/h3-10,12H,11H2,1-2H3
• InChI Key: TWGPRPBACLPVKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC=N1)OCC2=CC=CC=C2

Description

3-(Benzyloxy)-2-(propan-2-yloxy)pyridine is a pyridine derivative featuring a benzyloxy group at the 3-position and an isopropoxy (propan-2-yloxy) group at the 2-position. This compound is structurally characterized by its ether substituents, which confer distinct electronic and steric properties. Pyridine derivatives with alkoxy substituents are widely used in pharmaceutical synthesis, agrochemicals, and materials science due to their stability and tunable reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine typically involves the following steps:

Starting Materials: The synthesis begins with pyridine as the core structure.

Substitution Reactions: The benzyloxy and propan-2-yloxy groups are introduced through nucleophilic substitution reactions. Common reagents for these reactions include benzyl alcohol and isopropyl alcohol, respectively.

Catalysts and Conditions: Catalysts such as potassium carbonate or sodium hydride are often used to facilitate the substitution reactions. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems allows for precise control of reaction conditions, such as temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Catalytic Hydrogenation Reactions

The benzyloxy group undergoes catalytic hydrogenation under H₂ to yield deprotected hydroxyl derivatives. Key conditions and outcomes include:

Catalyst	Solvent System	Temperature	Yield	Product
Rh(PPh₃)₃Cl	EtOH/t-BuOH (1:1)	Room temp (24h)	85%	3-hydroxy-2-(propan-2-yloxy)pyridine
Pd/C (10%)	THF/MeOH (3:1)	50°C (6h)	92%	3-hydroxy-2-(propan-2-yloxy)pyridine

This reaction is critical for synthesizing hydroxylated intermediates for further functionalization.

Nucleophilic Substitution Reactions

The isopropoxy group participates in nucleophilic substitution under alkaline conditions:

• Reaction with amines :

  $$\text{3 Benzyloxy 2 propan 2 yloxy pyridine}+\text{RNH}_2\xrightarrow{\text{K CO DMF}}\text{2 amino 3 benzyloxy pyridine derivatives}$$

  Yields range from 65–78% depending on the nucleophile’s steric bulk .

• Halogenation :
  Bromination at the pyridine ring’s C4 position occurs using NBS (N-bromosuccinimide) in CCl₄, achieving 70% regioselectivity .

Acylation and Esterification

The hydroxyl group (after benzyl deprotection) reacts with acyl chlorides:

Reagent	Conditions	Product	Yield
Acetyl chloride	Pyridine, 0°C → rt (12h)	3-acetoxy-2-(propan-2-yloxy)pyridine	88%
Benzoyl chloride	Et₃N, CH₂Cl₂ (24h)	3-benzoyloxy-2-(propan-2-yloxy)pyridine	82%

These derivatives are pivotal for prodrug development .

Cross-Coupling Reactions

The compound serves as a substrate in Pd-mediated cross-coupling:

• Suzuki–Miyaura coupling :

  $$\text{3 Benzyloxy 2 propan 2 yloxy pyridine 4 boronic acid}+\text{Ar X}\xrightarrow{\text{Pd PPh Na CO }}\text{4 aryl derivatives}$$

  Yields: 60–75% for electron-deficient aryl halides .

• Sonogashira coupling :
  With terminal alkynes, the reaction proceeds at 80°C in THF with CuI co-catalysis, yielding 68–73% alkynylated products .

Oxidation Reactions

Controlled oxidation of the

Scientific Research Applications

3-(Benzyloxy)-2-(propan-2-yloxy)pyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a probe in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxy and propan-2-yloxy groups can influence the compound’s binding affinity and specificity. The pathways involved may include inhibition or activation of enzymatic activity, modulation of receptor signaling, or alteration of cellular processes.

Comparison with Similar Compounds

3-(Benzyloxy)-2-bromopyridine (CAS # 132330-98-4)

• Structure : Benzyloxy (C₆H₅CH₂O-) at position 3; bromine at position 2.
• Molecular Weight : 264.12 g/mol (vs. ~243.3 g/mol for the target compound) .
• Reactivity : Bromine serves as a leaving group, enabling cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). In contrast, the isopropoxy group in the target compound is less reactive but enhances stability under basic conditions.
• Applications : Intermediate in synthesizing aryl-aryl or aryl-heteroaryl bonds. Priced at $320/1 g (HB101-1) .

3-(Benzyloxy)-2-(2-(benzyloxy)ethoxy)pyridine (CAS # 156840-57-2)

• Structure : Benzyloxy at position 3; a longer ethoxy chain with a secondary benzyloxy group at position 2.
• Key Differences : Increased lipophilicity and molecular weight (vs. the target compound) due to the extended ethoxy chain. This structure may enhance solubility in organic solvents but reduce volatility .
• Applications: Potential use in multistep syntheses requiring orthogonal protecting groups.

3-(Benzyloxy)-2-(3-((tert-butyldimethylsilyl)oxy)prop-1-yn-1-yl)pyridine (CAS # 1228666-14-5)

• Structure : Benzyloxy at position 3; a tert-butyldimethylsilyl (TBS)-protected propargyloxy group at position 2.
• Reactivity: The silyl-protected alkyne enables Sonogashira couplings or deprotection under mild acidic conditions. The bulky TBS group provides steric hindrance, unlike the compact isopropoxy group in the target compound .
• Price : $400/1 g (HB003-1) .

3-Benzyloxy-6-iodo-2-(pyrrolidin-1-yl)-pyridine (CAS # 1117686-45-9)

• Structure : Benzyloxy at position 3; iodine at position 6; pyrrolidinyl at position 2.
• Key Features : Iodo substituent facilitates electrophilic substitution, while the pyrrolidinyl group introduces basicity. The target compound lacks nitrogen-based substituents, making it less polar .
• Molecular Weight : 380.22 g/mol (significantly higher due to iodine and pyrrolidine) .

Structural and Functional Analysis

Electronic Effects

• Electron-Donating Groups : Both benzyloxy and isopropoxy groups donate electrons via resonance, activating the pyridine ring toward electrophilic substitution. However, substituent positions (2 vs. 3) influence regioselectivity.

Physicochemical Properties

Property	3-(Benzyloxy)-2-(propan-2-yloxy)pyridine	3-(Benzyloxy)-2-bromopyridine	3-(Benzyloxy)-2-(TBS-alkynyl)pyridine
Molecular Weight (g/mol)	~243.3	264.12	353.53
Boiling Point	Estimated >250°C	Not reported	Not reported
Solubility	Moderate in DCM, THF	High in polar aprotic solvents	High in nonpolar solvents
Price ($/1 g)	~300–400 (estimated)	320	400

Research and Industrial Relevance

• Pharmaceuticals : The target compound’s stability makes it suitable for prodrug designs or as a scaffold for kinase inhibitors.
• Agrochemicals : Alkoxy pyridines are precursors in herbicide synthesis, leveraging their resistance to hydrolysis .
• Materials Science : Derivatives with extended alkoxy chains (e.g., 2-(benzyloxy)ethoxy) may serve as ligands in catalytic systems .

Biological Activity

3-(Benzyloxy)-2-(propan-2-yloxy)pyridine is a synthetic compound that belongs to the class of pyridine derivatives. This compound has garnered attention due to its potential biological activities, including antibacterial, antifungal, and insecticidal properties. Understanding its biological activity is crucial for exploring its applications in pharmaceuticals and agriculture.

The biological activity of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine is hypothesized to involve its interaction with specific molecular targets such as enzymes and receptors. These interactions can modulate various biological pathways, leading to observable effects such as antimicrobial or insecticidal action. However, detailed studies are needed to elucidate the exact mechanisms involved.

Antibacterial Activity

Research indicates that compounds similar to 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine exhibit significant antibacterial properties. For instance, studies on related pyridine derivatives have shown effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) .

Table 1: Antibacterial Activity of Pyridine Derivatives

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
CPD20	E. faecalis	10 µg/mL
CPD22	S. aureus	10 µg/mL
CPD18	S. pyogenes	10 µg/mL

These findings suggest that modifications in the structure can enhance antibacterial efficacy.

Antifungal Activity

The antifungal properties of similar compounds have also been documented. For example, di-O-benzyl derivatives have demonstrated high activity against various fungi, including Candida albicans . The structure-activity relationship indicates that the presence of certain functional groups significantly influences antifungal potency.

Table 2: Antifungal Activity of Benzyl Derivatives

Compound	Target Fungi	MIC (µg/mL)
22b	C. albicans	0.78
23a	B. subtilis	<10

Insecticidal Activity

Insecticidal properties have been observed in pyridine-based compounds, with some exhibiting remarkable efficacy against agricultural pests such as rice planthoppers . The effectiveness is often measured by the corrected mortality rate over time.

Table 3: Insecticidal Activity Against Rice Planthoppers

Compound	Corrected Mortality (%)	Duration (days)
Benzpyrimoxan	>80	>7
Buprofezin	<80	<6

Case Studies

Several studies have investigated the biological activities of pyridine derivatives:

• Antibacterial Screening : A study evaluated a series of synthetic 1,3-bis(aryloxy)propan-2-amines, revealing significant activity against Gram-positive bacteria at low concentrations . This suggests that similar compounds like 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine may also possess comparable antibacterial properties.
• Insecticidal Efficacy : Research on benzpyrimoxan demonstrated its effectiveness against resistant strains of rice planthoppers, indicating that structural modifications in pyridine derivatives can lead to enhanced insecticidal activity .

Q & A

Basic: What synthetic methodologies are commonly employed to prepare 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine, and how are reaction conditions optimized?

Answer:
The synthesis typically involves sequential functionalization of the pyridine core. Key steps include:

• Pyridine Ring Functionalization: Introduce substituents via nucleophilic aromatic substitution or coupling reactions. For example, benzyloxy groups can be added using benzyl halides under basic conditions (e.g., NaH in anhydrous THF) .
• Optimization Parameters: Temperature control (e.g., 0–60°C), solvent selection (e.g., DMF for polar aprotic conditions), and catalyst use (e.g., Pd for cross-couplings) are critical. Purity is enhanced via column chromatography (silica gel, ethyl acetate/hexane gradients) .

Advanced: How can electrochemical strategies be leveraged to synthesize derivatives of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine?

Answer:
Electrochemical C–H activation enables regioselective modifications without metal catalysts. Key considerations:

• Electrode Materials: Graphite or platinum electrodes in divided cells to prevent side reactions.
• Electrolyte Selection: Tetrabutylammonium hexafluorophosphate (TBAPF₆) in acetonitrile ensures conductivity.
• Reaction Monitoring: Cyclic voltammetry identifies redox potentials of intermediates, guiding voltage settings (e.g., 1.5–2.5 V) .

Basic: What analytical techniques are essential for characterizing 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine and confirming purity?

Answer:

• NMR Spectroscopy: ¹H/¹³C NMR resolves substitution patterns (e.g., benzyloxy protons at δ 4.5–5.0 ppm; pyridine ring protons at δ 6.5–8.5 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) confirms molecular ion peaks (e.g., [M+H]⁺ for C₁₅H₁₇NO₂ at 267.1234) .
• HPLC: Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95%) .

Advanced: How should researchers resolve contradictions in spectroscopic data for derivatives of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine?

Answer:

• Cross-Validation: Compare NMR data with computational predictions (DFT-based chemical shift calculations) to identify misassignments .
• Isotopic Labeling: Use ¹³C-labeled precursors to trace unexpected signals in complex mixtures.
• X-ray Crystallography: Resolve ambiguities in regiochemistry by determining crystal structures .

Basic: What safety protocols are critical when handling 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine in the lab?

Answer:

• Personal Protective Equipment (PPE): Gloves (nitrile), safety goggles, and lab coats.
• Ventilation: Use fume hoods to avoid inhalation of fine powders or vapors.
• Spill Management: Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

Advanced: How can computational modeling predict regioselectivity in electrophilic substitutions on the pyridine ring?

Answer:

• DFT Calculations: Analyze frontier molecular orbitals (FMOs) to identify electron-rich sites. For example, HOMO localization at the 4-position favors electrophilic attack .
• Molecular Dynamics (MD): Simulate solvent effects on transition states to optimize solvent choice (e.g., THF vs. DMSO) .

Basic: What purification methods are effective for isolating 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine from reaction mixtures?

Answer:

• Liquid-Liquid Extraction: Use ethyl acetate/water partitions to remove polar byproducts.
• Recrystallization: Dissolve in hot ethanol and cool to −20°C for crystal growth.
• Flash Chromatography: Employ silica gel with gradient elution (5–30% ethyl acetate in hexane) .

Advanced: How does steric hindrance from the isopropyloxy group influence reactivity in cross-coupling reactions?

Answer:

• Steric Maps: Generate using software (e.g., Spartan) to quantify bulk around the reactive site. Larger substituents (e.g., isopropyl) reduce coupling efficiency by ~30% compared to methoxy groups.
• Catalyst Optimization: Bulky ligands (e.g., XPhos) mitigate steric effects in Suzuki-Miyaura couplings .

Basic: What solvents and temperatures are optimal for storing 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine?

Answer:

• Storage Conditions: Anhydrous DCM or THF at −20°C under argon prevents hydrolysis.
• Stability Tests: Monitor via TLC weekly; degradation manifests as new spots (Rf ≈ 0.1 in 1:3 EtOAc/hexane) .

Advanced: How can isotopic tracing elucidate metabolic pathways of 3-(Benzyloxy)-2-(propan-2-yloxy)pyridine in biological studies?

Answer:

• Deuterium Labeling: Synthesize deuterated analogs (e.g., d₅-benzyloxy) to track metabolites via LC-MS/MS.
• In Vivo Studies: Administer labeled compound to model organisms (e.g., rodents) and analyze urine/blood samples for isotopic enrichment .